Cas no 920504-58-1 (2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)-)
920504-58-1 structure
Product Name:2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)-
CAS No:920504-58-1
MF:C11H16O4
MW:212.242343902588
CID:756682
PubChem ID:71424111
Update Time:2025-04-19
2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)-
- 6-O-tert-butyl 1-O-methyl hexa-2,4-dienedioate
- DTXSID70842914
- tert-Butyl methyl hexa-2,4-dienedioate
- 920504-58-1
-
- Inchi: 1S/C11H16O4/c1-11(2,3)15-10(13)8-6-5-7-9(12)14-4/h5-8H,1-4H3
- InChI Key: INBIJTWVOMJLJK-UHFFFAOYSA-N
- SMILES: O(C(C=CC=CC(=O)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 212.10485899g/mol
- Monoisotopic Mass: 212.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 1.8
- Topological Polar Surface Area: 52.6Ų
2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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